8-Methoxynaphthalene-1-carbaldehyde
Overview
Description
8-Methoxynaphthalene-1-carbaldehyde is a useful research compound. Its molecular formula is C12H10O2 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Diversity-Oriented Synthesis : 8-Iodonaphthalene-1-carbaldehyde, a structurally related compound, has been used for creating a variety of polycyclic carbo- and heterocycles, indicating the potential of such scaffolds for diversity-oriented synthesis (Herrera et al., 2016).
Biologically Active Compounds : A study on Vitex rotundifolia revealed the isolation of arylnaphthalene norlignans, which include derivatives of methoxynaphthalene carbaldehydes, suggesting their significance in natural product chemistry (Kawazoe et al., 1999).
Schiff Bases Formation : Research indicates the important role of 2-Hydroxynaphthalene-1-carbaldehyde in the development of Schiff bases, which have diverse applications including in the creation of fluorescent chemosensors (Maher, 2018).
Regioselective Lithiation Studies : The regioselective lithiation of 1-Methoxynaphthalene, a compound related to 8-Methoxynaphthalene-1-carbaldehyde, has been studied, providing insights into synthetic chemistry and reaction mechanisms (Betz & Bauer, 2002).
Peri-Substituent Reactions : Research into 8-Dimethylaminonaphthalene-1-carbaldehyde demonstrated reactions involving O-acylation and N-C bond formation, highlighting the unique reactivity of peri-substituted naphthalenes (Wannebroucq et al., 2016).
Antimicrobial and Antioxidant Properties : Synthesized derivatives of hydroxynaphthalene carbaldehydes have shown promising in vitro antimicrobial and antioxidant activities, indicating their potential in pharmaceutical and chemical industries (Gurunanjappa et al., 2017).
Photophysical Properties : Studies on methoxypyrene carbaldehydes have investigated their photophysical properties, contributing to the understanding of molecular interactions and behaviors in excited states (Yin et al., 2016).
Synthetic Applications in Medicinal Chemistry : The synthesis of complex molecules like shikonin using methoxynaphthalene carbaldehydes as intermediates highlights their importance in the synthesis of bioactive compounds (Torii et al., 1995).
properties
IUPAC Name |
8-methoxynaphthalene-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2/c1-14-11-7-3-5-9-4-2-6-10(8-13)12(9)11/h2-8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFLPAVAWVYNUBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1C(=CC=C2)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30471663 |
Source
|
| Record name | 8-Methoxynaphthalene-1-carboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30471663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methoxynaphthalene-1-carbaldehyde | |
CAS RN |
35689-27-1 |
Source
|
| Record name | 8-Methoxy-1-naphthalenecarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35689-27-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Methoxynaphthalene-1-carboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30471663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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